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Compound of Interest

Compound Name: 2,5-Difluoropyridin-4-amine

Cat. No.: B067493

Essential Safety and Handling Guide for 2,5-
Difluoropyridin-4-amine

Disclaimer: This document provides essential safety and logistical information for handling 2,5-
Difluoropyridin-4-amine. A specific Safety Data Sheet (SDS) for this compound was not
available at the time of publication. The following guidance is based on the known hazards of
this chemical as per its GHS classification and safety protocols for structurally similar
compounds. Users should always perform a thorough risk assessment before handling this
chemical.

Hazard Summary

2,5-Difluoropyridin-4-amine is classified with the following hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
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Based on the hazards associated with 2,5-Difluoropyridin-4-amine and protocols for similar

chemicals, the following personal protective equipment is recommended.

Protection Type

Recommended Equipment

Specification/Standard

Eye and Face Protection

Chemical safety goggles or a

full-face shield.

Conforming to EU Standard
EN166 or US NIOSH

approved.

Skin Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Inspected prior to use.

Laboratory coat.

Standard lab coat.

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols are
generated, use a NIOSH-
approved respirator with an

appropriate particulate filter.

N95 (US) or type P1 (EU EN
143) particle respirator for
nuisance exposures. For
higher levels, use type
OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.

Operational Plan for Safe Handling

1.

Pre-Handling Procedures:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Information Review: Review this safety guide and any available chemical safety information.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.

Ventilation Check: Verify that the chemical fume hood or other ventilation system is

functioning correctly.

PPE Inspection: Inspect all PPE for damage before use.

. Handling Procedures:
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» Work Area: Handle 2,5-Difluoropyridin-4-amine exclusively in a designated chemical fume
hood.

» Avoid Contact: Avoid all direct contact with the chemical. Do not breathe dust, fume, gas,
mist, vapors, or spray.

» Dispensing: Carefully weigh and dispense the chemical to avoid generating dust.

e Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling.

» Contamination: Immediately clean up any spills according to the emergency procedures
outlined below.

3. Post-Handling Procedures:

o Decontamination: Clean all equipment and the work surface with a suitable solvent and then
wash with soap and water.

o Glove Removal: Use the proper glove removal technique (without touching the glove's outer
surface) to avoid skin contact.

» Waste Disposal: Dispose of all chemical waste and contaminated materials according to the
disposal plan.

o Storage: Store the chemical in a tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials.

Emergency and First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Disposal Plan

o Waste Collection: Collect all waste containing 2,5-Difluoropyridin-4-amine in a designated,
properly labeled, and sealed container.

» Container Labeling: The waste container must be clearly labeled with the chemical name and
associated hazards.

» Disposal Method: Dispose of the chemical waste through a licensed hazardous waste
disposal company. Follow all local, state, and federal regulations for hazardous waste
disposal. Do not dispose of down the drain or in regular trash.

o Contaminated Materials: All disposable PPE and materials used to clean up spills should be
collected and disposed of as hazardous waste.
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Workflow for Handling 2,5-Difluoropyridin-4-amine

Workflow for Handling 2,5-Difluoropyridin-4-amine
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Caption: This diagram outlines the procedural workflow for the safe handling of 2,5-
Difluoropyridin-4-amine, from initial preparation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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